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Compound Focus: I-Atabrine dihydrochloride
Cat. No.: S2800317

The table below summarizes the recommended storage conditions for different forms of the product:

Form Temperature Duration Key Condition

Powder [1] -20°C 3 years Sealed, protected from
moisture

Powder [1] 4°C 2 years Sealed, protected from
moisture

Powder (alternative 2-8°C (Stable for 36 months Lyophilized, desiccated

recommendation) [2] when lyophilized)

Solution (in DMSO) [1] [3] -80°C 6 months Sealed storage, away

from moisture

Solution (in DMSO) [1] [3] -20°C 1 month Sealed storage, away
from moisture

Troubleshooting & FAQs

e Why is protection from moisture so critical? I-Atabrine dihydrochloride, like many salt-based
compounds, may be hygroscopic (absorb moisture from the air) [3]. This can lead to clumping, weight

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s2800317?utm_src=pdf-body
https://www.smolecule.com/products/s2800317?utm_src=pdf-interest
https://www.invivochem.com/l-atabrine-dihydrochloride.html
https://www.invivochem.com/l-atabrine-dihydrochloride.html
https://www.chemsrc.com/en/cas/56100-42-6_1471166.html
https://www.invivochem.com/l-atabrine-dihydrochloride.html
https://www.medchemexpress.com/l-Atabrine_dihydrochloride.html?srsltid=AfmBOoqnIU84cnBIUTldCNAX7EhNvCA5UOnr2TWhbpGqeMQ2PehzxkvV
https://www.invivochem.com/l-atabrine-dihydrochloride.html
https://www.medchemexpress.com/l-Atabrine_dihydrochloride.html?srsltid=AfmBOoqnIU84cnBIUTldCNAX7EhNvCA5UOnr2TWhbpGqeMQ2PehzxkvV
https://www.smolecule.com/products/s2800317?utm_src=pdf-body
https://www.medchemexpress.com/l-Atabrine_dihydrochloride.html?srsltid=AfmBOoqnIU84cnBIUTldCNAX7EhNvCA5UOnr2TWhbpGqeMQ2PehzxkvV
https://www.smolecule.com/products/s2800317?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

inaccuracy, and potentially accelerate chemical degradation, reducing the product's shelf-life and
experimental reliability.

e What is the best practice for preparing stock solutions? To maximize the solution's usable life,
aliquot the stock solution after preparation into single-use volumes. This prevents repeated freeze-
thaw cycles of the main stock, which can cause product inactivation over time [3].

¢ How should I handle the product during use? When removing the powder from the refrigerator or
freezer, allow the vial to reach room temperature before opening it. This simple step prevents
condensation from forming inside the vial and introducing moisture to the product.

Experimental Workflow for Storage & Reconstitution

The following diagram outlines the recommended workflow for storing and reconstituting 1-Atabrine

dihydrochloride to ensure its stability throughout your experiments.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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